Cas no 1001510-36-6 (1-(4-methylphenyl)methyl-3-nitro-1H-pyrazole)
1001510-36-6 structure
Product Name:1-(4-methylphenyl)methyl-3-nitro-1H-pyrazole
CAS No:1001510-36-6
MF:C11H11N3O2
MW:217.223942041397
MDL:MFCD02029251
CID:1125053
PubChem ID:7010174
Update Time:2025-08-03
1-(4-methylphenyl)methyl-3-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-methylbenzyl)-3-nitro-1h-pyrazole
- AR-1B2228
- 1-(4-methylbenzyl)-1h-pyrrole
- AC1Q1H2R
- KST-1B9441
- AKOS008961622
- NSC116807
- AC1L6RSB
- CTK5H4745
- 1-(4-methyl-benzyl)-3-nitro-1H-pyrazole
- AR-1B2228; 1-(4-methylbenzyl)-1h-pyrrole; AC1Q1H2R; KST-1B9441; AKOS008961622; NSC116807; AC1L6RSB; CTK5H4745; 1-(4-methylbenzyl)-1H-pyrrole; 1-(4-methyl-benzyl)-3-nitro-1H-pyrazole;
- AKOS B020940
- ART-CHEM-BB B020940
- 1-(4-methylphenyl)methyl-3-nitro-1H-pyrazole
- SCHEMBL1857009
- 1-[(4-Methylphenyl)methyl]-3-nitro-1H-pyrazole
- AKOS000310718
- AKOS015922208
- 1001510-36-6
- MFCD02029251
- BQB51036
- DB-374766
- 3-nitro-1-(p-tolylmethyl)pyrazole
- BBL039991
- XBTSHQYPEYHCPX-UHFFFAOYSA-N
- 1-[(4-methylphenyl)methyl]-3-nitropyrazole
- STK349682
- EN300-229751
-
- MDL: MFCD02029251
- Inchi: 1S/C11H11N3O2/c1-9-2-4-10(5-3-9)8-13-7-6-11(12-13)14(15)16/h2-7H,8H2,1H3
- InChI Key: XBTSHQYPEYHCPX-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CN(CC2C=CC(C)=CC=2)N=1)=O
Computed Properties
- Exact Mass: 217.085126602g/mol
- Monoisotopic Mass: 217.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 63.6Ų
1-(4-methylphenyl)methyl-3-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB422696-1 g |
1-[(4-Methylphenyl)methyl]-3-nitro-1H-pyrazole |
1001510-36-6 | 1g |
€616.10 | 2023-04-24 | ||
| abcr | AB422696-5 g |
1-[(4-Methylphenyl)methyl]-3-nitro-1H-pyrazole |
1001510-36-6 | 5g |
€1106.00 | 2023-04-24 | ||
| Chemenu | CM312958-1g |
1-(4-Methylbenzyl)-3-nitro-1H-pyrazole |
1001510-36-6 | 95%+ | 1g |
$482 | 2023-02-03 | |
| Fluorochem | 025749-250mg |
1-(4-Methyl-benzyl)-3-nitro-1H-pyrazole |
1001510-36-6 | 250mg |
£144.00 | 2022-03-01 | ||
| Fluorochem | 025749-1g |
1-(4-Methyl-benzyl)-3-nitro-1H-pyrazole |
1001510-36-6 | 1g |
£287.00 | 2022-03-01 | ||
| Fluorochem | 025749-5g |
1-(4-Methyl-benzyl)-3-nitro-1H-pyrazole |
1001510-36-6 | 5g |
£782.00 | 2022-03-01 | ||
| Enamine | EN300-229751-0.05g |
1-[(4-methylphenyl)methyl]-3-nitro-1H-pyrazole |
1001510-36-6 | 95% | 0.05g |
$89.0 | 2024-06-20 | |
| Enamine | EN300-229751-0.1g |
1-[(4-methylphenyl)methyl]-3-nitro-1H-pyrazole |
1001510-36-6 | 95% | 0.1g |
$132.0 | 2024-06-20 | |
| Enamine | EN300-229751-0.25g |
1-[(4-methylphenyl)methyl]-3-nitro-1H-pyrazole |
1001510-36-6 | 95% | 0.25g |
$189.0 | 2024-06-20 | |
| Enamine | EN300-229751-0.5g |
1-[(4-methylphenyl)methyl]-3-nitro-1H-pyrazole |
1001510-36-6 | 95% | 0.5g |
$297.0 | 2024-06-20 |
1-(4-methylphenyl)methyl-3-nitro-1H-pyrazole Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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